Cas no 52239-63-1 (Thiethylperazine Dimalate)

• Product Name: Thiethylperazine Dimalate
• CAS No: 52239-63-1
• MF: C₃₀H₄₁N₃O₁₀S₂
• MW: 667.790646314621
• CID: 367830
• PubChem ID: 11954258
• Update Time: 2025-07-18

Thiethylperazine Dimalate Chemical and Physical Properties

Names and Identifiers

• Thiethylperazine Malate
• Thiethylperazine Dimalate
• 2-Hydroxysuccinic acid - 2-(ethylsulfanyl)-10-[3-(4-methyl-1-pipe razinyl)propyl]-10H-phenothiazine (2:1)
• THIETHYLPERAZINE MALATE, USP STANDARD
• SR-01000841243
• SR-01000841243-2
• Q27280042
• SCHEMBL466913
• HMS3715E18
• 10H-Phenothiazine, 2-(ethylthio)-10-(3-(4-methyl-1-piperazinyl)propyl)-, 2-hydroxy-1,4-butanedioate (1:2)
• HP46XK89XB
• DTXSID1045586
• EINECS 257-780-2
• 2-(Ethylthio)-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-Phenothiazine Hydroxybutanedioate (1:2)
• CCG-221068
• 2-ethylsulfanyl-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine;2-hydroxybutanedioic acid
• UNII-HP46XK89XB
• CAS-52239-63-1
• THIETHYLPERAZINE MALATE [JAN]
• THIETHYLPERAZINE MALATE [MART.]
• DTXCID9025586
• Norzine Ampuls
• Torecan (TN)
• NCGC00017115-01
• NS00076192
• THIETHYLPERAZINE MALATE (MART.)
• Torecan
• THIETHYLPERAZINE DIMALATE [MI]
• Thietylperazine malate
• Hydroxybutanedioic Acid compd. with 2-(Ethylthio)-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazine (2:1)
• HMS1571E18
• 2-(Ethylthio)-10-[3-(4-methyl-1-piperazinyl)propyl]phenothiazine malate (1:2)
• Thiethylperazine malate [USP]
• Tox21_110784
• Thiethylperazine malate (USP)
• 2-(Ethylthio)-10-(3-(4-methyl-1-piperazinyl)propyl)phenothiazine malate (1:2)
• D02610
• Thiethylperazine malate (JAN)
• THIETHYLPERAZINE MALATE [ORANGE BOOK]
• CHEMBL2359670
• HMS2098E18
• Malic acid, compound with 2-(ethylthio)-10-(3-(4-methylpiperazin-1-yl)propyl)-10H-phenothiazine (2:1)
• 52239-63-1

• Inchi： 1S/C22H29N3S2.2C4H6O5/c1-3-26-18-9-10-22-20(17-18)25(19-7-4-5-8-21(19)27-22)12-6-11-24-15-13-23(2)14-16-24;2*5-2(4(8)9)1-3(6)7/h4-5,7-10,17H,3,6,11-16H2,1-2H3;2*2,5H,1H2,(H,6,7)(H,8,9)
• InChI Key： GTHHLZDYRHLACN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C=CC1=2)SCC)CCCN1CCN(C)CC1.OC(C(=O)O)CC(=O)O.OC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 667.22300
• Monoisotopic Mass: 667.223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 45
• Rotatable Bond Count: 12
• Complexity: 584
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 250A^2

Experimental Properties

• Melting Point: 139°
• Boiling Point: 559.8°C at 760 mmHg
• Flash Point: 292.4°C
• Solubility: DMSO (Slightly)
• PSA: 249.98000
• LogP: 2.79280

Thiethylperazine Dimalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Thiethylperazine Dimalate

Comprehensive Overview of Thiethylperazine Dimalate (CAS No. 52239-63-1): Properties, Applications, and Modern Research Insights

Thiethylperazine Dimalate (CAS No. 52239-63-1) is a pharmaceutical compound widely recognized for its therapeutic applications. This salt form of thiethylperazine combines the active moiety with malic acid, enhancing its stability and bioavailability. As a derivative of phenothiazine, it exhibits pronounced antiemetic and antipsychotic properties, making it a subject of interest in both clinical and research settings. The compound's molecular structure, C₂₂H₂₉N₃O₂S, underscores its unique pharmacological profile, which has been explored in diverse medical contexts.

In recent years, the demand for Thiethylperazine Dimalate has surged due to its efficacy in managing nausea and vertigo, particularly in oncology and postoperative care. Patients and healthcare providers frequently search for "Thiethylperazine side effects," "Thiethylperazine mechanism of action," or "Thiethylperazine vs. ondansetron," reflecting growing interest in comparative efficacy and safety profiles. The compound's ability to antagonize dopamine D₂ receptors in the chemoreceptor trigger zone (CTZ) is a key focus of modern pharmacological studies.

From a formulation perspective, Thiethylperazine Dimalate is often preferred over other salts due to its improved solubility in aqueous media. Researchers emphasize its "pharmacokinetic advantages" in peer-reviewed journals, noting its rapid absorption and prolonged half-life. Analytical techniques like HPLC and mass spectrometry are routinely employed to quantify 52239-63-1 in biological matrices, addressing queries such as "how to detect Thiethylperazine in plasma"—a common concern in therapeutic drug monitoring.

The compound's role in neuropharmacology has gained traction amid rising interest in neuropsychiatric disorders. Studies investigating "Thiethylperazine and vestibular migraine" or "Thiethylperazine for motion sickness" frequently cite its multimodal receptor interactions. Unlike first-generation antihistamines, Thiethylperazine Dimalate demonstrates minimal sedative effects, a feature highlighted in patient forums discussing "non-drowsy antiemetics."

Quality control protocols for CAS No. 52239-63-1 adhere to stringent pharmacopoeial standards (e.g., USP, EP). Manufacturers prioritize "Thiethylperazine Dimalate synthesis optimization" to reduce impurities like sulfoxides—a topic trending in process chemistry circles. Stability studies under varying pH and temperature conditions remain critical, especially for injectable formulations where "lyophilized Thiethylperazine compatibility" is a frequent search term among formulators.

Emerging applications include exploratory research on Thiethylperazine's potential in gut-brain axis modulation, aligning with current trends in microbiome therapeutics. Preclinical data suggesting effects on 5-HT₃ receptors have spurred queries like "can Thiethylperazine treat IBS?"—though clinical validation is pending. Such developments position 52239-63-1 as a compound bridging traditional and innovative medicine.

Environmental and regulatory aspects of Thiethylperazine Dimalate are also under scrutiny. Analytical chemists investigate "Thiethylperazine degradation products" in wastewater, reflecting ecological concerns. Meanwhile, regulatory bodies maintain updated monographs covering "Thiethylperazine Dimalate USP grade specifications," ensuring compliance with global Good Manufacturing Practices (GMP).

In conclusion, Thiethylperazine Dimalate (CAS No. 52239-63-1) exemplifies the intersection of established pharmacology and contemporary research. Its multifaceted applications—from antiemetic therapy to potential neurogastroenterological uses—continue to generate scientific discourse. As precision medicine advances, this compound's optimized salt form may see expanded utility in personalized treatment regimens.